Cas no 43157-50-2 (2-Thioadenosine)

• Product Name: 2-Thioadenosine
• CAS No: 43157-50-2
• MF: C₁₀H₁₃N₅O₄S
• MW: 299.306319952011
• MDL: MFCD00171540
• CID: 331273
• PubChem ID: 6451965
• Update Time: 2025-04-19

2-Thioadenosine Chemical and Physical Properties

Names and Identifiers

• Adenosine,1,2-dihydro-2-thioxo-
• 2-THIOADENOSINE
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1H-purine-2-thione
• 2-Mercaptoadenosine
• 2-THIOADENOSINE,2-Mercaptoadenosine
• 2-thio-isoguanosine
• 2-thioladenosine
• Adenosine,1,2-dihydro-2-thioxo
• adenosine-2-thione
• Adenosine, 1,2-dihydro-2-thioxo-
• 6-amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-3,9-dihydro-2H-purine-2-thione
• (2S,3R,4S,5R)-2-(6-amino-2-mercapto-9H-purin-9-yl)-5-(hydroxymethyl)-tetrahydrofuran-3,4-diol
• 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-3,9-dihydro-purine-2-thione
• Cangrelor Impurity 6
• AMMD00034
• LTESOZAUMTUKQX-UUOKFMHZSA-N
• SCHEMBL8862402
• AC-30416
• 6-Amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]-3H-purine-2-thione
• BDBM50552883
• CHEMBL4761218
• AKOS026674387
• DS-11969
• CS-0078716
• EN300-27187959
• AM85769
• 2-thiodenosine
• DTXSID70195735
• MFCD00171540
• SCHEMBL2463630
• 43157-50-2
• (2R,3R,4S,5R)-2-(6-amino-2-sulfanyl-9H-purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• DTXCID10118226
• 1,2-Dihydro-2-thioxo-adenosine; 2,3-Dihydro-2-thioxoadenosine; 2-Mercaptoadenosine;
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-2-thione
• 2-Thioadenosine

• MDL： MFCD00171540
• Inchi： 1S/C10H13N5O4S/c11-7-4-8(14-10(20)13-7)15(2-12-4)9-6(18)5(17)3(1-16)19-9/h2-3,5-6,9,16-18H,1H2,(H3,11,13,14,20)/t3-,5-,6-,9-/m1/s1
• InChI Key： LTESOZAUMTUKQX-UUOKFMHZSA-N
• SMILES： S=C1NC(=C2C(=N1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

• Exact Mass: 299.06900
• Monoisotopic Mass: 299.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 168

Experimental Properties

• Density: 2.18±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 544.5℃/760mmHg
• Solubility: Slightly soluble (13 g/l) (25 º C),
• PSA: 174.53000
• LogP: -0.73620

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides